Cas no 136880-49-4 (Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI))
136880-49-4 structure
Product Name:Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)
CAS No:136880-49-4
MF:C7H11IO4
MW:286.064315080643
CID:901505
Update Time:2026-04-29
Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)
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Computed Properties
- Exact Mass: 285.96973
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0.5
Experimental Properties
- PSA: 52.6
Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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